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Executive Summary
Cold-inducible RNA-binding protein (CIRP) has emerged from its initial discovery as a cold-

shock protein to a molecule of significant interest in diverse fields, including inflammation,

cancer biology, and neurodegeneration. First identified in 1997 by a research team at Kyoto

University, CIRP is a stress-responsive protein that plays a crucial role in post-transcriptional

gene regulation.[1] Under conditions of mild hypothermia, CIRP translocates from the nucleus

to the cytoplasm, where it can stabilize target mRNAs, thereby modulating the cellular

response to stress. More recently, the discovery of an extracellular form of CIRP (eCIRP) has

revealed its function as a damage-associated molecular pattern (DAMP), acting as a pro-

inflammatory mediator. This guide provides a comprehensive technical overview of the seminal

discovery of CIRP, detailing the original experimental methodologies, key quantitative findings,

and the foundational signaling pathways that have since been elucidated.
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In 1997, Nishiyama and colleagues identified a novel 18-kD protein in mouse fibroblasts that

was induced by a mild cold shock.[1] This protein, which they named cold-inducible RNA-

binding protein (CIRP), was found to be a key player in the cellular response to low

temperatures, specifically in mediating growth suppression. The human counterpart of the

CIRP gene was subsequently located on chromosome 19p13.3.[2]

Key Characteristics of CIRP
Structure: CIRP is characterized by an N-terminal RNA-recognition motif (RRM) and a C-

terminal arginine-rich domain (RGG). The RRM is responsible for binding to the 3'-

untranslated regions (3'-UTRs) of target mRNAs, while the RGG domain is thought to

facilitate protein-protein interactions.[2]

Induction: The expression of CIRP is optimally induced at temperatures between 32-34°C.[2]

However, subsequent research has shown that other cellular stressors, such as UV radiation

and hypoxia, can also upregulate its expression.

Localization: Under normal physiological conditions (37°C), CIRP is predominantly localized

in the nucleus. Upon cold shock, it translocates to the cytoplasm.[1]

Quantitative Data from Seminal Studies
The initial studies on CIRP provided key quantitative data that established its role as a cold-

inducible protein with effects on cell proliferation.

Table 1: Induction of CIRP Expression in Mouse
Fibroblasts (BALB/3T3 cells)

Time after Temperature Shift (37°C to
32°C)

CIRP Protein Level (Relative to Control)

6 hours Increased

12 hours Peaked

24 hours ~2-fold increase

Data summarized from Nishiyama et al., 1997, J Cell Biol.[1]
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Table 2: Effect of CIRP on Cell Cycle Distribution in
Mouse Fibroblasts (BALB/3T3 cells)

Condition
% of Cells in G1
Phase

% of Cells in S
Phase

% of Cells in G2/M
Phase

Control (vector only)

at 37°C
45.3% 38.1% 16.6%

CIRP Overexpression

at 37°C
62.5% 24.3% 13.2%

Data represents a significant increase in the G1 population with CIRP overexpression,

indicating a role in cell cycle arrest. Summarized from Nishiyama et al., 1997, J Cell Biol.[1]

Experimental Protocols from the Discovery of CIRP
The following protocols are based on the methodologies described in the original 1997

publication by Nishiyama et al. in The Journal of Cell Biology.[1]

Identification of CIRP cDNA by Differential Display RT-
PCR
Differential display was employed to identify genes with altered expression in response to cold

shock.

RNA Isolation: Total RNA was extracted from BALB/3T3 mouse fibroblasts cultured at 37°C

(control) and 32°C for 24 hours.

Reverse Transcription: First-strand cDNA was synthesized from the total RNA using an

oligo(dT) primer.

PCR Amplification: The cDNA was amplified by PCR using a set of arbitrary 10-mer primers

in combination with the oligo(dT) primer.

Gel Electrophoresis: The PCR products were separated on a denaturing polyacrylamide gel.
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Band Excision and Re-amplification: Bands that were present in the 32°C sample but absent

or reduced in the 37°C sample were excised, and the DNA was eluted and re-amplified.

Cloning and Sequencing: The re-amplified DNA fragment was cloned into a plasmid vector

and sequenced to identify the gene.

Northern Blot Analysis of cirp mRNA Expression
This technique was used to confirm the cold-inducible expression of the newly identified cirp

gene.

RNA Isolation and Electrophoresis: Total RNA (20 µg) from BALB/3T3 cells cultured at

various temperatures (39.5°C, 37°C, 32°C, and 29.5°C) for 24 hours was separated on a 1%

agarose gel containing formaldehyde.

Transfer: The RNA was transferred to a nylon membrane.

Probe Preparation: A radiolabeled probe was generated from the cloned cirp cDNA.

Hybridization: The membrane was incubated with the radiolabeled probe overnight at 42°C

in a hybridization solution.

Washing and Autoradiography: The membrane was washed to remove the unbound probe,

and the signal was detected by autoradiography.

Western Blot Analysis of CIRP Protein Expression
Western blotting was performed to detect the CIRP protein and quantify its expression levels.

Protein Extraction and Quantification: Total protein was extracted from BALB/3T3 cells, and

the concentration was determined.

SDS-PAGE: 10 µg of protein per lane was separated on a 14% SDS-polyacrylamide gel.

Transfer: The separated proteins were transferred to a polyvinylidene difluoride (PVDF)

membrane.
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Antibody Incubation: The membrane was incubated with a rabbit polyclonal anti-CIRP

antibody (1:20,000 dilution) raised against a C-terminal peptide (DSYDSYATHNE).

Secondary Antibody and Detection: A horseradish peroxidase (HRP)-conjugated goat anti-

rabbit IgG was used as the secondary antibody, and the signal was detected using an

enhanced chemiluminescence (ECL) system.

Immunofluorescence Microscopy for CIRP Localization
This method was used to determine the subcellular location of the CIRP protein.

Cell Culture and Fixation: BALB/3T3 cells were cultured on glass coverslips, and those

subjected to cold shock were maintained at 32°C. The cells were then fixed with

paraformaldehyde.

Permeabilization: The fixed cells were permeabilized with Triton X-100.

Antibody Staining: The cells were incubated with the anti-CIRP polyclonal antibody, followed

by an FITC-conjugated secondary antibody.

Microscopy: The coverslips were mounted on glass slides, and the cells were observed

under a fluorescence microscope.

Analysis of Cell Growth and Cycle with Antisense
Oligonucleotides and Overexpression
To elucidate the function of CIRP, its expression was either inhibited using antisense

oligonucleotides or constitutively expressed.

Antisense Oligonucleotide Treatment: Phosphorothioate antisense oligodeoxynucleotides

targeting the cirp mRNA were added to the culture medium of BALB/3T3 cells.

Overexpression Plasmid Transfection: A mammalian expression vector containing the full-

length cirp cDNA was transfected into BALB/3T3 cells.

Cell Growth Assay: The number of viable cells was counted at various time points to assess

the rate of proliferation.
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Cell Cycle Analysis: The cells were harvested, fixed in ethanol, and stained with a DNA-

binding dye (e.g., propidium iodide). The DNA content of the cells was then analyzed by flow

cytometry to determine the percentage of cells in the G1, S, and G2/M phases of the cell

cycle.

Signaling Pathways and Experimental Workflows
Experimental Workflow for the Discovery of CIRP
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Figure 1. Experimental workflow for the discovery and initial characterization of CIRP.
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Intracellular CIRP Signaling in Response to Cold Shock
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Figure 2. Intracellular signaling cascade of CIRP following cold shock.
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Figure 3. Pro-inflammatory signaling pathways activated by extracellular CIRP (eCIRP).
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Conclusion
The discovery of cold-inducible RNA-binding protein marked a significant step in understanding

how mammalian cells adapt to environmental stress. The foundational work by Nishiyama and

colleagues not only identified a new molecular player in the cold-shock response but also laid

the groundwork for future investigations into its diverse roles. The subsequent identification of

extracellular CIRP as a pro-inflammatory mediator has expanded its relevance to a wide range

of pathological conditions. For researchers and drug development professionals, a thorough

understanding of the discovery and fundamental biology of CIRP is essential for exploring its

potential as a therapeutic target and a biomarker for various diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1240068?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

